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Compound of Interest

Compound Name:
(Aminomethyl)boronic acid

hydrochloride

Cat. No.: B13543792

Get Quote

Molecular Architecture & Physicochemical
Properties
The core utility of (aminomethyl)boronic acid lies in its ability to transition between trigonal

planar and tetrahedral geometries, allowing it to mimic the transition states of hydrolytic

enzymes.
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Property Specification Notes

IUPAC Name
(Aminomethyl)boronic acid

hydrochloride

Formula

Often handled as the pinacol

ester (

) for stability.[4]

Molecular Weight
111.34 g/mol (Free acid HCl

salt)
Free acid: 74.87 g/mol .

Hybridization
Boron:

(Ground State)

Transitions to

upon nucleophilic attack.

Acidity (pKa) Boronic Acid: ~8.8

The ammonium group (

) lowers the pKa of the boronic

acid via inductive effects.

Solubility High in water, MeOH
Poor in non-polar solvents

(DCM, Hexanes).

The "Empty p-Orbital" Driver
The boron atom possesses an empty

orbital orthogonal to the O-B-O plane. This renders the molecule a Lewis acid (electrophile).

In Solution: It exists in equilibrium with its trimeric anhydride (boroxine) and various hydration

states.

Salt Formation: The hydrochloride salt is critical. The protonation of the amine (

) prevents the lone pair on the nitrogen from coordinating intramolecularly with the empty
boron p-orbital (N→B dative bond), which would otherwise form a stable, unreactive "ate"
complex or lead to polymerization.
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Synthetic Pathways: The Modified
Matteson/Substitution Protocol
While the Matteson Asymmetric Homologation is the gold standard for chiral

-aminoboronic acids (e.g., boro-Leucine), the achiral glycine analog is most efficiently
synthesized via Nucleophilic Substitution on a halomethyl boronate.

Critical Reagents
Starting Material: 2-(Bromomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

(Bromomethylboronic acid pinacol ester).

Nucleophile: Sodium Azide (

) or Potassium Phthalimide.

Deprotection: Hydrogenation (

) or Acid Hydrolysis.

Step-by-Step Protocol (Azide Route)
This protocol yields the Pinacol Ester Hydrochloride, which is the stable, storable form used in

peptide coupling.

Azidation (Substrate Preparation)

Dissolve 2-(bromomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.0 eq) in anhydrous

Acetonitrile (MeCN).

Add Sodium Azide (

, 1.5 eq) cautiously.

Reaction: Stir at ambient temperature for 12–16 hours.

Mechanism:[5][6][7][8][9]

displacement of bromide by azide.
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Workup: Filter off inorganic salts (

). Concentrate filtrate.[10] Partition between EtOAc/Water. Dry organic layer (

).

Checkpoint: IR spectroscopy should show a strong azide stretch at ~2100 cm⁻¹.

Reduction (Amine Generation)

Dissolve the crude azidomethyl boronate in MeOH.

Add catalytic Pd/C (10% w/w).

Reaction: Stir under

atmosphere (balloon pressure) for 4–6 hours.

Alternative: Staudinger reduction using

/

if hydrogenation is unavailable.

Salt Formation (Stabilization)

Filter the catalyst through Celite.

Add 4M HCl in Dioxane (1.1 eq) to the filtrate immediately.

Concentrate in vacuo. The product, (Aminomethyl)boronic acid pinacol ester

hydrochloride, precipitates as a white solid.

Recrystallization:

/ MeOH.

Synthetic Workflow Diagram
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Figure 1: Synthetic route from bromomethyl boronate to the stable ammonium salt via azide

displacement.[4]

Mechanistic Pharmacology: Serine Protease
Inhibition
The primary application of (aminomethyl)boronic acid derivatives is in the design of protease

inhibitors (e.g., Bortezomib, Ixazomib). The boron atom acts as a "warhead."

The Transition State Mimicry
Serine proteases hydrolyze peptide bonds via a high-energy tetrahedral intermediate.

Normal Substrate: The active site Serine-OH attacks the carbonyl carbon (

), forming a transient tetrahedral oxyanion (

) before bond cleavage.

Boronic Inhibitor: The Serine-OH attacks the Boron atom (

).

The Trap: Boron readily accepts the electron pair to become tetrahedral (

). Unlike the carbon intermediate, the boron adduct is stable and does not collapse to cleave
the inhibitor. The enzyme is "stuck" in the transition state.

Mechanism of Action Diagram
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Inhibition Logic
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Figure 2: Mechanism of serine protease inhibition. The formation of the reversible covalent

tetrahedral adduct mimics the enzymatic transition state.

Handling, Stability, & Analytical Validation
Working with

-aminoboronic acids requires specific precautions to avoid protodeboronation (loss of the boron
group).

Stability & Storage
Boroxine Equilibrium: Free boronic acids spontaneously dehydrate to form cyclic trimers

(boroxines). This is reversible with water.

Deboronation: Under basic conditions (pH > 9), free

-aminoboronic acids are unstable. The free amine can attack the boron (intramolecular),
leading to C-B bond cleavage.

Solution:Always store as the Hydrochloride Salt or the Pinanediol Ester. The esterification

protects the boron, and the protonation protects the amine.

Analytical Fingerprinting ( NMR)
Boron NMR is the definitive tool for validation.
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Species NMR Shift (approx.)[6] Geometry

Boronic Acid (Free) ~28–32 ppm
Trigonal (

)

Boronate Ester (Pinacol) ~30–34 ppm
Trigonal (

)

Tetrahedral Adduct ~5–10 ppm
Tetrahedral (

)

Boroxine (Trimer) ~28–32 ppm (Broad)
Trigonal (

)

Protocol for NMR: Dissolve 10 mg of the HCl salt in

(or

). Use a quartz NMR tube if high precision is required to avoid background boron signal from
borosilicate glass, although standard tubes suffice for routine checks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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